Cas no 2172555-13-2 (4-(2-methylpropyl)thiane-4-carbaldehyde)

• Product Name: 4-(2-methylpropyl)thiane-4-carbaldehyde
• CAS No: 2172555-13-2
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• CID: 5812980
• PubChem ID: 165779454
• Update Time: 2025-06-13

4-(2-methylpropyl)thiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpropyl)thiane-4-carbaldehyde
• 2172555-13-2
• EN300-1620196

• Inchi： 1S/C10H18OS/c1-9(2)7-10(8-11)3-5-12-6-4-10/h8-9H,3-7H2,1-2H3
• InChI Key： RRQCRRIQTZSDLC-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)(CC1)CC(C)C

Computed Properties

• Exact Mass: 186.10783637g/mol
• Monoisotopic Mass: 186.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(2-methylpropyl)thiane-4-carbaldehyde

Chemical Profile of 4-(2-methylpropyl)thiane-4-carbaldehyde (CAS No. 2172555-13-2)

4-(2-methylpropyl)thiane-4-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172555-13-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the thioether family, characterized by the presence of a sulfur atom bonded to two carbon atoms, and it features an aldehyde functional group, making it a versatile intermediate in the synthesis of more complex molecules.

The molecular structure of 4-(2-methylpropyl)thiane-4-carbaldehyde consists of a thiane ring (a five-membered ring containing sulfur and four carbons) with a 2-methylpropyl substituent attached to one of the carbon atoms and an aldehyde group (-CHO) at the fourth carbon position. This structural arrangement imparts unique reactivity and makes it a valuable building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of thioether derivatives, particularly those incorporating aldehyde functionalities. The aldehyde group in 4-(2-methylpropyl)thiane-4-carbaldehyde serves as a reactive site for condensation reactions, allowing for the formation of Schiff bases, imines, and other heterocyclic compounds. These derivatives have shown promise in various biological assays, including antimicrobial, anti-inflammatory, and anticancer activities.

One of the most compelling aspects of 4-(2-methylpropyl)thiane-4-carbaldehyde is its utility in medicinal chemistry as a scaffold for drug discovery. Researchers have leveraged its structural features to design molecules that interact with specific biological targets. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity and interfere with signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The 2-methylpropyl substituent enhances lipophilicity, which can improve membrane permeability and oral bioavailability, making it an attractive candidate for further development.

The synthesis of 4-(2-methylpropyl)thiane-4-carbaldehyde typically involves multi-step organic reactions, starting from readily available precursors such as thiols and ketones. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, have been employed to achieve high yields and purity. The precision required in these synthetic processes underscores the compound's importance in fine chemical manufacturing.

Recent advancements in computational chemistry have also contributed to the understanding of 4-(2-methylpropyl)thiane-4-carbaldehyde's reactivity. Molecular modeling studies have predicted its interaction with biological targets at an atomic level, providing insights into how modifications to its structure could enhance its pharmacological properties. These computational approaches are increasingly integral to modern drug discovery pipelines.

In addition to its pharmaceutical applications, 4-(2-methylpropyl)thiane-4-carbaldehyde has found utility in materials science. Its ability to form stable complexes with metals makes it a candidate for use in catalysis and coordination chemistry. Researchers are exploring its potential as a ligand in transition-metal-catalyzed reactions, which could lead to novel synthetic protocols.

The chemical properties of 4-(2-methylpropyl)thiane-4-carbaldehyde, such as its solubility and stability under various conditions, are critical factors in determining its industrial applicability. Solubility studies have shown that this compound exhibits moderate solubility in organic solvents like dichloromethane and ethyl acetate but limited solubility in water. This profile influences its formulation and delivery systems in pharmaceutical applications.

Evaluation of the toxicological profile is essential before any therapeutic application can be considered. Preliminary toxicity studies on 4-(2-methylpropyl)thiane-4-carbaldehyde have indicated low acute toxicity when tested on cell cultures. However, further comprehensive toxicological assessments are necessary to fully understand its safety profile before human trials can commence.

The future directions for research involving 4-(2-methylpropyl)thiane-4-carbaldehyde are multifaceted. Efforts are ongoing to optimize synthetic routes for higher yields and greener methodologies. Additionally, exploring new derivatives through structure-activity relationship (SAR) studies aims to uncover more potent analogs with improved pharmacokinetic profiles.

The integration of machine learning techniques into drug discovery has opened new avenues for analyzing complex datasets related to 4-(2-methylpropyl)thiane-4-carbaldehyde. Predictive models can help identify promising derivatives by analyzing large chemical libraries and experimental data sets.

In conclusion, 4-(2-methylpropyl)thiane-4-carbaldehyde (CAS No. 2172555-13-2) represents a significant compound with diverse applications across pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules while also offering potential benefits in catalysis and material development.